Cas no 2171764-56-8 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3,3,3-trifluoropropanoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3,3,3-trifluoropropanoic acid
• CAS No: 2171764-56-8
• MF: C₂₃H₂₃F₃N₂O₅
• MW: 464.434336900711
• CID: 6233173
• PubChem ID: 165501530
• Update Time: 2025-06-30

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3,3,3-trifluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3,3,3-trifluoropropanoic acid
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-3,3,3-trifluoropropanoic acid
• EN300-1542783
• 2171764-56-8

• Inchi： 1S/C23H23F3N2O5/c1-12(20(29)28-19(21(30)31)23(24,25)26)13(2)27-22(32)33-11-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,12-13,18-19H,11H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： BGIVUOMYGRPTCG-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)NC(C(C)C(C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 464.15590632g/mol
• Monoisotopic Mass: 464.15590632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3,3,3-trifluoropropanoic acid

Professional Introduction to Compound with CAS No. 2171764-56-8 and Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3,3,3-trifluoropropanoic Acid

Compound with the CAS number 2171764-56-8 and the product name 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3,3,3-trifluoropropanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and biomedicine. The intricate architecture of this molecule, featuring a fluoren-9-yl moiety and a trifluoropropanoic acid backbone, positions it as a promising candidate for further exploration in synthetic chemistry and medicinal applications.

The fluoren-9-ylmethoxycarbonyl group in the compound's structure is particularly noteworthy, as it introduces a high degree of stability and reactivity that can be leveraged in various chemical transformations. This feature makes the compound an attractive scaffold for designing novel bioactive molecules. In recent years, there has been growing interest in the use of fluorinated compounds in pharmaceuticals due to their enhanced metabolic stability and improved pharmacokinetic properties. The presence of multiple fluorine atoms in the trifluoropropanoic acid moiety further enhances these characteristics, making the compound a valuable asset in the quest for next-generation therapeutics.

Recent research has highlighted the importance of fluorinated amino acids in the development of protease inhibitors and other enzyme-targeting drugs. The 2-methylbutanamido part of the molecule provides a flexible side chain that can be modified to optimize binding interactions with biological targets. This structural versatility allows researchers to fine-tune the compound's properties for specific therapeutic applications. For instance, modifications to this side chain could enhance solubility or improve cellular uptake, which are critical factors in drug delivery systems.

The fluoren-9-ylmethoxycarbonyl protecting group is particularly interesting from a synthetic chemistry perspective. This group is commonly used in peptide synthesis to protect amino groups during coupling reactions. Its incorporation into the compound not only enhances its stability but also opens up possibilities for further derivatization. Researchers have been exploring ways to utilize such protecting groups to develop more efficient synthetic routes for complex molecules. The ability to selectively remove or modify these groups at will provides chemists with greater control over the synthesis process.

One of the most exciting aspects of this compound is its potential application in oncology research. Fluorinated compounds have shown promise as anticancer agents due to their ability to interfere with tumor cell proliferation and metabolism. The trifluoropropanoic acid moiety, with its electron-withdrawing properties, can modulate the electronic environment of key biological targets, potentially leading to novel mechanisms of action against cancer cells. Furthermore, the fluoren-9-yl group can serve as a fluorescent probe for imaging studies, allowing researchers to visualize biological processes at the molecular level.

In addition to its therapeutic potential, this compound has implications in materials science and nanotechnology. The unique combination of fluorine atoms and aromatic rings creates a molecule with distinct spectroscopic properties. These characteristics make it suitable for use in organic light-emitting diodes (OLEDs), liquid crystals, and other advanced materials. The ability to fine-tune these properties through structural modifications offers exciting possibilities for developing next-generation electronic devices.

The synthesis of this compound presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations have been instrumental in building the desired framework. These methods allow chemists to introduce fluorine atoms precisely where needed without unwanted side reactions.

From a computational chemistry perspective, modeling studies have provided valuable insights into the behavior of this compound both in vitro and in vivo. Molecular dynamics simulations have helped researchers understand how the molecule interacts with biological targets at an atomic level. These simulations are crucial for predicting drug efficacy and identifying potential off-target effects before experimental validation is undertaken.

The development of new analytical techniques has also been instrumental in studying this compound's properties more thoroughly. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have enabled detailed characterization of its structure and purity. Additionally, high-performance liquid chromatography (HPLC) has been used for purification purposes during both laboratory-scale synthesis and industrial production.

In conclusion,2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3,3,3-trifluoropropanoic acid represents a fascinating example of how complex molecular structures can be designed for specific applications in pharmaceuticals and materials science. Its unique combination of functional groups offers numerous opportunities for further research and development across multiple disciplines including medicinal chemistry,fluoren-9-ylmethoxycarbonyl, protease inhibition,trifluoropropanoic acid,and nanotechnology applications among others.